N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide

• IUPAC Name: N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide
• InChI: InChI=1S/C18H19N3O5S/c1-23-11-6-5-10(9-14(11)26-4)17(22)20-21-18-19-15-12(24-2)7-8-13(25-3)16(15)27-18/h5-9H,1-4H3,(H,19,21)(H,20,22)
• InChI Key: UXYLZGHCVQHHPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NNC2=NC3=C(C=CC(=C3S2)OC)OC)OC
• Molecular Formula: C18H19N3O5S
• Molecular Weight: 389.4 g/mol

Description

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide, also known as DMABN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a multistep process and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Benzothiazoles, including derivatives similar to N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide, have been studied for their potent antimicrobial properties. Research has shown that these compounds can serve as scaffolds for synthesizing a variety of derivatives with potential antimicrobial activity. For instance, Abbas et al. (2014) utilized a related benzothiazole structure to synthesize compounds that were effective against microbial agents, suggesting a broad utility in antimicrobial research (Abbas et al., 2014).

Antioxidant and Antibacterial Activities

The compound under discussion is part of a broader class of chemicals that have been synthesized and evaluated for their potential antioxidant and antibacterial activities. Ahmad et al. (2010) synthesized a series of compounds, demonstrating a facile approach to obtaining structures with promising antioxidant and antibacterial properties. This research indicates the chemical's relevance in developing new therapeutic agents with antioxidant and antibacterial efficacy (Ahmad et al., 2010).

Anticancer Applications

In the field of oncology, benzothiazole derivatives have been identified as promising anticancer agents. The synthesis of new benzothiazole acylhydrazones and their evaluation against cancer cell lines highlight the potential of such compounds in cancer research. Osmaniye et al. (2018) provided evidence that certain benzothiazole derivatives exhibit significant anticancer activity, underscoring the value of these compounds in medicinal chemistry and oncology (Osmaniye et al., 2018).

Diuretic Activity

Moreover, benzothiazole derivatives have been explored for their diuretic effects. Yar and Ansari (2009) synthesized a series of compounds that were evaluated in vivo for their diuretic activity, with some showing promising results. This indicates the potential utility of benzothiazole derivatives, including this compound, in the development of new diuretic drugs (Yar & Ansari, 2009).